Cas no 2287271-08-1 ([3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287271-08-1
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6593430
• PubChem ID: 137945303
• Update Time: 2025-05-20

[3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6762165
• [3-(3-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• 2287271-08-1
• [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• Inchi： 1S/C13H16O/c1-10-3-2-4-11(5-10)13-6-12(7-13,8-13)9-14/h2-5,14H,6-9H2,1H3
• InChI Key： KIQWWOPUQATQPD-UHFFFAOYSA-N
• SMILES： OCC12CC(C3C=CC=C(C)C=3)(C1)C2

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

Recent Advances in the Study of [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287271-08-1)

The compound [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS: 2287271-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the innovative synthetic routes developed for [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve high yields and enantioselectivity. The bicyclo[1.1.1]pentane core, known for its strain and three-dimensionality, presents both challenges and opportunities in synthetic chemistry. These advancements are crucial for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol exhibits promising interactions with specific protein targets, particularly those involved in neurodegenerative diseases. Molecular docking studies suggest that the compound's rigid bicyclic structure allows for selective binding to allosteric sites, modulating protein function without direct competition with endogenous ligands. This mechanism could potentially reduce side effects compared to traditional inhibitors.

Further investigations into the pharmacokinetic properties of [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol have revealed favorable absorption and distribution profiles. The compound's moderate lipophilicity, as predicted by computational models, aligns well with blood-brain barrier permeability, making it a candidate for central nervous system (CNS) targeting. However, metabolic stability remains an area for optimization, as recent metabolite identification studies have identified rapid glucuronidation as a potential limitation.

The therapeutic potential of [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is currently being explored in the context of Alzheimer's disease and Parkinson's disease. In vivo studies using transgenic mouse models have shown that the compound can reduce amyloid-beta aggregation and attenuate neuroinflammation at sub-micromolar concentrations. These findings, published in a 2023 issue of *Journal of Medicinal Chemistry*, position the compound as a promising lead for further development.

Looking ahead, researchers are focusing on structure-activity relationship (SAR) studies to optimize [3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol's efficacy and safety profile. Recent patent filings (e.g., WO2023056121) indicate growing commercial interest in this chemical scaffold, with claims covering its use in combination therapies and novel formulations. As the field progresses, this compound may serve as a cornerstone for developing next-generation therapeutics targeting protein misfolding disorders.